Cas no 1702984-65-3 (2-(3-Methoxypyrrolidin-1-yl)benzaldehyde)

• Product Name: 2-(3-Methoxypyrrolidin-1-yl)benzaldehyde
• CAS No: 1702984-65-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5700957
• PubChem ID: 103534981
• Update Time: 2025-05-21

2-(3-Methoxypyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxypyrrolidin-1-yl)benzaldehyde
• EN300-725371
• 1702984-65-3
• Benzaldehyde, 2-(3-methoxy-1-pyrrolidinyl)-

• Inchi： 1S/C12H15NO2/c1-15-11-6-7-13(8-11)12-5-3-2-4-10(12)9-14/h2-5,9,11H,6-8H2,1H3
• InChI Key： OCRHYCMNHYLECA-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1N1CCC(OC)C1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 333.2±37.0 °C(Predicted)
• pka: 3.07±0.60(Predicted)

Additional information on 2-(3-Methoxypyrrolidin-1-yl)benzaldehyde

2-(3-Methoxypyrrolidin-1-yl)benzaldehyde: A Comprehensive Overview

2-(3-Methoxypyrrolidin-1-yl)benzaldehyde, with the CAS number 1702984-65-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of 2-(3-Methoxypyrrolidin-1-yl)benzaldehyde comprises a benzaldehyde moiety linked to a 3-methoxypyrrolidine ring. This combination imparts the compound with distinct chemical properties, including its ability to participate in various chemical reactions and interactions. The methoxy group attached to the pyrrolidine ring contributes to the compound's stability and reactivity, making it a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(3-Methoxypyrrolidin-1-yl)benzaldehyde. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also reduce reaction time, making the compound more accessible for large-scale applications.

In terms of biological activity, 2-(3-Methoxypyrrolidin-1-yl)benzaldehyde has shown promising results in preclinical studies. It exhibits selective inhibitory effects on certain enzymes, suggesting its potential as a lead compound for drug development. Additionally, studies have indicated its ability to modulate cellular signaling pathways, further underscoring its therapeutic potential.

The application of 2-(3-Methoxypyrrolidin-1-yl)benzaldehyde extends beyond pharmacology into material science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and sensors. Recent research has explored its role in enhancing the performance of organic electronics, highlighting its versatility across multiple disciplines.

In conclusion, 2-(3-Methoxypyrrolidin-1-yl)benzaldehyde, with CAS number 1702984-65-3, is a multifaceted compound with applications spanning organic synthesis, pharmacology, and material science. Its continued exploration promises to unlock new avenues for innovation and development across these fields.